Cas no 313250-98-5 (2-{5-(4-nitrophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid)

• Product Name: 2-{5-(4-nitrophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
• CAS No: 313250-98-5
• MF: C₁₃H₁₂N₄O₄S
• MW: 320.323781013489
• CID: 5960594
• PubChem ID: 746293
• Update Time: 2023-11-23

2-{5-(4-nitrophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-nitrophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
• 2-((4-allyl-5-(4-nitrophenyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid
• Acetic acid, 2-[[5-(4-nitrophenyl)-4-(2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio]-
• AB00095311-02
• SCHEMBL6405083
• NCGC00188871-01
• Cambridge id 5737694
• 2-{[5-(4-nitrophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• Z56835152
• 2-[[5-(4-nitrophenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• F0464-0020
• EU-0039305
• 313250-98-5
• AB00095311-01
• AKOS001631056

• Inchi： 1S/C13H12N4O4S/c1-2-7-16-12(14-15-13(16)22-8-11(18)19)9-3-5-10(6-4-9)17(20)21/h2-6H,1,7-8H2,(H,18,19)
• InChI Key： VFMBNQBVTQINDV-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1N(CC=C)C(C2=CC=C([N+]([O-])=O)C=C2)=NN=1

Computed Properties

• Exact Mass: 320.05792605g/mol
• Monoisotopic Mass: 320.05792605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 587.0±60.0 °C(Predicted)
• pka: 3.10±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles